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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B15552239

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of YO-PRO-3, a far-red fluorescent nucleic
acid stain. It is an essential tool for researchers and scientists involved in cellular analysis,
particularly in the fields of apoptosis, cell viability, and drug development. This document details
its chemical structure, biophysical properties, mechanism of action, and provides
comprehensive experimental protocols for its application in fluorescence microscopy and flow
cytometry.

Core Chemical and Physical Properties

YO-PRO-3 is a carbocyanine-based nucleic acid stain. Structurally, it is characterized by a
benzoxazolium and a quinolinium moiety linked by a polymethine bridge.[1] This structure is
fundamental to its fluorescent properties and its interaction with nucleic acids. As a cell-
impermeant dye, it cannot cross the intact plasma membranes of healthy, viable cells.[2]
However, in cells with compromised membranes, a hallmark of apoptosis and necrosis, YO-
PRO-3 can enter the cell and intercalate with double-stranded DNA (dsDNA).[2] This binding
event leads to a significant enhancement of its fluorescence, providing a clear signal for
identifying dead or dying cells.[2]
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Property Value References
Chemical Formula C26H3112N30 [11[3]
Molecular Weight 655.36 g/mol [1][2]
Excitation Maximum (with

DNA) 612 nm [1][4]1[5]
Emission Maximum (with DNA) 631 nm [11[4115]
Molar Extinction Coefficient (¢) 100,100 cm~1M~1 [1]
Quantum Yield (@) (with DNA)  0.16 [1]
Solubility Soluble in DMSO [11[3]
Appearance Solid [1]
CAS Number 157199-62-7 [3]

Mechanism of Action and Cellular Staining

The utility of YO-PRO-3 as a cell viability and apoptosis marker is based on its differential
permeability across cell membranes.[2] In healthy cells, the intact plasma membrane acts as a
barrier, excluding the dye.[2] As cells undergo apoptosis or necrosis, membrane integrity is lost,
allowing YO-PRO-3 to enter.[2] Once inside, it binds to nucleic acids, resulting in a dramatic
increase in its fluorescence quantum yield.[6] This is because, in its free form, the molecule can
dissipate energy through non-radiative pathways like photoisomerization.[6] Upon intercalation
into the DNA double helix, this rotational freedom is restricted, favoring the radiative decay
pathway of fluorescence.[6]

This mechanism allows for the clear distinction between live, apoptotic, and necrotic cell
populations, especially when used in combination with other fluorescent dyes like Propidium
lodide (PI).[2]
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Mechanism of YO-PRO-3 Staining
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Caption: Mechanism of YO-PRO-3 differential staining in healthy vs. compromised cells.

Experimental Protocols
Apoptosis and Necrosis Analysis by Flow Cytometry

This protocol details the simultaneous use of YO-PRO-3 and Propidium lodide (PI) to
differentiate between live, apoptotic, and necrotic cells.
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Materials:

YO-PRO-3 lodide (1 mM in DMSO)

Propidium lodide (PI) (1 mg/mL in water)

Phosphate-Buffered Saline (PBS)

Cell suspension (e.g., Jurkat cells treated with an apoptosis-inducing agent)

Flow cytometer with appropriate laser excitation (e.g., 488 nm, 561 nm, or 633 nm)

Procedure:

Cell Preparation:

o Induce apoptosis in your cell line of choice using a known method. Include untreated
control cells.

o Harvest the cells and wash them once with cold PBS.

o Resuspend the cells in cold PBS at a concentration of approximately 1 x 10° cells/mL.[1]
Staining:

o To 1 mL of the cell suspension, add YO-PRO-3 to a final concentration of 0.1 pM.[1]

o Add Propidium lodide to a final concentration of 1.5 pM.[1]

o Incubate the cells on ice, protected from light, for 20-30 minutes.[1]

Flow Cytometry Analysis:

o Analyze the stained cells on a flow cytometer.

o Excite YO-PRO-3 with a laser line around 612 nm (e.g., 594 nm or 633 nm) and detect
emission around 631 nm.[1]

o Excite Pl with a 488 nm laser and detect emission around 617 nm.[1]
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o Use unstained, YO-PRO-3 only, and PI only stained cells to set up compensation.[1]

Data Interpretation:

 Live cells: Low to no fluorescence for both YO-PRO-3 and P1.[1][2]

o Apoptotic cells: Positive for YO-PRO-3 (far-red fluorescence) and negative for PL.[1][2]

» Necrotic/Late Apoptotic cells: Positive for both YO-PRO-3 and PI.[1][2]
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Flow Cytometry Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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